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Compound of Interest

Compound Name: Desethylene ciprofloxacin

Cat. No.: B035067

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ciprofloxacin, a broad-spectrum fluoroquinolone antibiotic, is extensively used in the treatment
of various bacterial infections. Its efficacy and safety profile are influenced by its metabolism,
which leads to the formation of several metabolites. Among these, desethylene ciprofloxacin
is a major metabolite, resulting from the modification of the piperazinyl group of the parent
compound.[1] This technical guide provides a comprehensive overview of desethylene
ciprofloxacin, focusing on its metabolic pathway, pharmacokinetic profile, analytical
guantification, and toxicological assessment. This document is intended to serve as a core
resource for researchers, scientists, and drug development professionals engaged in the study
of ciprofloxacin and its metabolic fate.

Chemical Structure and Properties

Desethylene ciprofloxacin is formed through the biotransformation of the piperazine ring of
ciprofloxacin. The chemical structures of both ciprofloxacin and desethylene ciprofloxacin are
presented below.

Table 1: Chemical Properties of Desethylene Ciprofloxacin
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Property Value Source

7-[(2-aminoethyl)amino]-1-
cyclopropyl-6-fluoro-1,4-

Chemical Name y propy [2]
dihydro-4-oxo-3-

quinolinecarboxylic acid

Molecular Formula C15H16FN30s3 [2]
Molecular Weight 317.31 g/mol [3]
CAS Number 103222-12-4 [4]

Metabolic Pathway of Ciprofloxacin to Desethylene
Ciprofloxacin

The metabolism of ciprofloxacin to desethylene ciprofloxacin primarily occurs in the liver and
is mediated by the cytochrome P450 enzyme system, with CYP1A2 being a key enzyme
involved in this transformation.[3][5] The formation of desethylene ciprofloxacin involves the
removal of an ethylene group from the piperazine ring of ciprofloxacin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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